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Compound of Interest

Compound Name: Perfluorooctanoyl chloride

Cat. No.: B1209173 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Perfluorooctanoyl chloride. Adherence to these

procedures is essential for ensuring laboratory safety and minimizing risks associated with this

chemical.

Hazard Identification
Perfluorooctanoyl chloride is classified as a hazardous substance. It is known to cause

severe skin burns and serious eye damage.[1][2][3] It may also cause respiratory irritation.[2]

The toxicological properties of this material have not been fully investigated, and it is

recommended to limit exposure.[4]

Personal Protective Equipment (PPE) Requirements
The following personal protective equipment is mandatory when handling Perfluorooctanoyl
chloride to prevent direct contact and inhalation:
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Body Part Required PPE Standards/Specifications

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.[1][2]

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1]

Skin

Chemical-resistant gloves,

fire/flame resistant and

impervious clothing, and

chemical-resistant boots.[1][4]

Gloves should be inspected

prior to use and disposed of

properly after contamination.[4]

Respiratory

A full-face respirator is

necessary if exposure limits

are exceeded or if irritation is

experienced.[1]

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[4]

Chemical and Physical Properties
Property Value

Molecular Formula C8ClF15O

Molecular Weight 432.51 g/mol

Boiling Point 130-132°C

Appearance Colorless liquid

Source: INDOFINE Chemical Company Safety Data Sheet[4]

Operational Plan: Step-by-Step Handling
Procedures
1. Pre-Handling Preparations:

Ventilation: Always handle Perfluorooctanoyl chloride in a well-ventilated area, preferably

within a chemical fume hood.[1][3]
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Emergency Equipment: Ensure that a safety shower and an emergency eye wash station are

readily accessible in the immediate vicinity of the handling area.[2]

PPE Check: Before handling, inspect all PPE for integrity. Ensure gloves are free of tears or

punctures.[4]

2. Handling the Chemical:

Avoid Contact: Do not allow the chemical to come into contact with skin or eyes.[1][5] Avoid

breathing in vapors, mists, or gas.[1][2][5]

Safe Practices: Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

[5] Do not eat, drink, or smoke in the handling area.[2]

Clothing: Wear suitable protective clothing.[1][5]

3. Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2][3]

Incompatibilities: Store away from incompatible materials such as alcohols, oxidizing agents,

and strong bases.[2] The substance is moisture-sensitive; store under an inert gas.[2]

Emergency and Disposal Plans
First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[2][4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[1][2][3]

Eye Contact

Immediately rinse eyes with water for at least 15

minutes, making sure to hold the eyelids open.

[1][3][4] Remove contact lenses if present and

easy to do.[1] Seek immediate medical

attention.[2][3][4]

Ingestion

Do NOT induce vomiting.[1][2] Rinse the mouth

with water.[1][2] Never give anything by mouth

to an unconscious person.[1][2] Call a physician

or Poison Control Center immediately.[1]

Spill Response and Disposal
Evacuation and Ventilation: In case of a spill, evacuate personnel to a safe area and ensure

adequate ventilation.[1]

Containment: Stop the leak if it is safe to do so.[2] Use an inert absorbent material to soak

up the spill.[6]

Cleanup: Collect the absorbed material using spark-proof tools and place it in a suitable,

closed container for disposal.[1][5]

Disposal: Dispose of the contents and container at an appropriate treatment and disposal

facility in accordance with applicable laws and regulations.[1] Do not let the chemical enter

drains.[1]

Workflow Diagrams
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Caption: Workflow for Safe Handling of Perfluorooctanoyl Chloride.
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Spill Detected

Evacuate Area & Alert Others

Don Appropriate PPE

Contain Spill with Inert Absorbent

Collect Waste with Non-Sparking Tools

Dispose of Waste in a Sealed Container
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Caption: Emergency Spill Response Plan for Perfluorooctanoyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
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